Cas no 1251693-15-8 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine
• CAS No: 1251693-15-8
• MF: C₁₈H₂₁N₅O
• MW: 323.392243146896
• CID: 5969454
• PubChem ID: 49667583
• Update Time: 2025-07-15

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine
• 4-(3,5-dimethylpyrazol-1-yl)-N-[(4-ethoxyphenyl)methyl]pyrimidin-2-amine
• VU0625844-1
• F3407-0010
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(4-ethoxyphenyl)methyl]pyrimidin-2-amine
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxybenzyl)pyrimidin-2-amine
• AKOS021797926
• CCG-307633
• 1251693-15-8

• Inchi： 1S/C18H21N5O/c1-4-24-16-7-5-15(6-8-16)12-20-18-19-10-9-17(21-18)23-14(3)11-13(2)22-23/h5-11H,4,12H2,1-3H3,(H,19,20,21)
• InChI Key： NJGNHMFUPMACSJ-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(OCC)C=C2)=NC=CC(N2C(C)=CC(C)=N2)=N1

Computed Properties

• Exact Mass: 323.17461031g/mol
• Monoisotopic Mass: 323.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine

Introduction to 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine and Its Significance in Modern Pharmaceutical Research

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine, identified by its CAS number 1251693-15-8, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrazole core linked to a pyrimidine ring, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The compound's structure is characterized by a 3,5-dimethyl-1H-pyrazol-1-yl substituent attached to a pyrimidin-2-amine moiety, with an additional N-(4-ethoxyphenyl)methyl group. This arrangement suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The ethoxy group on the phenyl ring may enhance solubility and bioavailability, while the dimethyl substitution on the pyrazole ring could influence electronic properties and binding affinity.

In recent years, there has been growing interest in developing small molecules that can modulate inflammatory pathways and immune responses. The pyrazole and pyrimidine scaffolds are well-known for their role in such processes, with several approved drugs featuring these motifs. For instance, compounds like pyrazole derivatives have been explored for their anti-inflammatory properties, while pyrimidine-based agents are widely used in antiviral and anticancer therapies. The combination of these two scaffolds in 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine may confer unique pharmacological effects that are not observed with individual components.

One of the most compelling aspects of this compound is its potential as an immunomodulator. Current research indicates that targeting immune checkpoints can lead to significant therapeutic benefits in conditions such as autoimmune diseases and cancer. The structural features of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine suggest that it may interact with key immunoregulatory pathways. Preliminary studies have shown that similar compounds can modulate the activity of cytokine receptors and downstream signaling molecules, which are crucial for maintaining immune homeostasis.

The N-(4-ethoxyphenyl)methyl group is particularly noteworthy, as it introduces a hydrophobic moiety that could enhance binding to protein targets. This group is also found in several known pharmaceuticals, where it contributes to metabolic stability and pharmacokinetic properties. Additionally, the presence of two aromatic rings increases the compound's surface area for interaction with biological macromolecules. These features make it an attractive candidate for further exploration in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of large compound libraries. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict the binding affinity of small molecules to biological targets with high accuracy. In this context, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyrimidin-2-amine has been modeled against several key protein targets associated with inflammation and immunity. Initial results suggest strong binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to prostaglandin synthesis.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step organic reactions are typically required to construct the pyrazole-pyrimidine core while introducing the necessary substituents at appropriate positions. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels even for intricate molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between aromatic rings efficiently.

In vitro studies have begun to elucidate the pharmacological profile of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-et h oxyphenyl)methylpyrimidin -2 -amine. These experiments have focused on assessing its ability to inhibit inflammatory mediators and modulate immune cell function. Preliminary data indicate that the compound exhibits dose-dependent effects on cytokine production by macrophages and T lymphocytes. Such findings align well with its proposed role as an immunomodulatory agent and warrant further investigation into potential therapeutic applications.

The development of novel drug candidates requires rigorous evaluation through preclinical studies before human trials can commence. Animal models provide valuable insights into pharmacokinetics, toxicity profiles, and mechanism of action before moving to clinical testing phases where human subjects are involved after regulatory approvals are obtained from agencies like the FDA or EMA depending on regional guidelines . Given its promising preclinical data , future work will likely involve optimizing synthetic routes for scalability while conducting comprehensive toxicological assessments.

The broader significance of compounds like 4-(3 ,5 -dim eth yl -1 H -py ra z ol -1 - yl ) -N -( 4 -e tho xy ph en y l )m eth yl py rim idi nin -2 am ine lies in their contribution to expanding our arsenal against complex diseases . By targeting key molecular pathways involved in inflammation , immunity , or other disease processes , these molecules hold promise not only for treating existing conditions but also for preventing them altogether through prophylactic therapies . Collaborative efforts between academic researchers , pharmaceutical companies , regulatory bodies , an d patient advocacy groups will be essential in translating laboratory discoveries into safe effective treatments available worldwide.